(2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate

• Molecular Formula: C18H18BrNO3S
• Molecular Weight: 408.3 g/mol
• IUPAC Name: (2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate
• InChI: InChI=1S/C18H18BrNO3S/c1-12-11-18(2,3)20-17-9-6-14(10-16(12)17)23-24(21,22)15-7-4-13(19)5-8-15/h4-11,20H,1-3H3
• InChI Key: PGRCKWOTLWOBMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(NC2=C1C=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)Br)(C)C

Description

(2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate is a useful research compound. Its molecular formula is C18H18BrNO3S and its molecular weight is 408.3 g/mol. The purity is usually 95%.
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Mechanism of Action

The mechanism of action (MoA) of a compound refers to the specific biochemical interaction through which it produces its effects. This typically involves binding to a molecular target, such as a protein or nucleic acid, and modulating its activity. The pathways involved can include:

Receptor Binding: The compound binds to a receptor on the cell surface or within the cell, triggering a cascade of intracellular events.

Enzyme Inhibition: The compound inhibits the activity of a specific enzyme, preventing it from catalyzing its reaction.

Signal Transduction Pathways: The compound affects signaling pathways, altering the communication between cells and the cellular response.

Gene Expression: The compound can influence the transcription and translation of genes, leading to changes in protein synthesis.

For example, in cancer therapy, some compounds target specific proteins involved in cell division, thereby inhibiting tumor growth .

Biological Activity

Overview

Methyl 4-oxo-[1,3]thiazino[3,2-a]benzimidazole-2-carboxylate is a heterocyclic compound within the benzimidazole class, characterized by its unique fused ring system containing nitrogen and sulfur atoms. This compound has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology.

The biological activity of methyl 4-oxo-[1,3]thiazino[3,2-a]benzimidazole-2-carboxylate is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The compound's structure allows it to modulate the activity of these targets, leading to various biological effects. Notably, it has been shown to exhibit anticancer properties through mechanisms such as:

• Topoisomerase Inhibition : The compound acts as an inhibitor of topoisomerases, enzymes critical for DNA replication and transcription.
• DNA Intercalation : It can intercalate into DNA strands, disrupting normal cellular processes and promoting apoptosis in cancer cells.
• Epigenetic Regulation : Some studies suggest that derivatives may function as epigenetic regulators, impacting gene expression profiles.

Biological Activity Data

Activity Type	Observed Effects	References
Anticancer	Inhibition of cell proliferation in various cancer cell lines (e.g., K562, HepG-2)
Enzyme Interaction	Modulation of topoisomerase activity
Cytotoxicity	Induction of apoptosis in cancer cells

Case Studies

• Anticancer Activity : A study demonstrated that methyl 4-oxo-[1,3]thiazino[3,2-a]benzimidazole-2-carboxylate derivatives exhibited significant cytotoxic effects against K562 leukaemia cells with IC50 values indicating potent activity. The mechanism involved DNA damage leading to apoptosis through intrinsic pathways.
• Enzyme Inhibition : Research highlighted the compound's ability to inhibit topoisomerase I and II with varying degrees of potency among different derivatives. For instance, certain derivatives showed IC50 values below 15 μmol/L against human cancer cell lines.

Comparative Analysis

When comparing methyl 4-oxo-[1,3]thiazino[3,2-a]benzimidazole-2-carboxylate with other benzimidazole derivatives:

Compound	Activity Type	Potency
Methyl 4-oxo-[1,3]thiazino[3,2-a]benzimidazole-2-carboxylate	Topoisomerase Inhibitor	IC50 < 15 μmol/L
Benzimidazole Derivatives	Various (e.g., anti-proliferative)	IC50 > 20 μmol/L

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity

Research indicates that derivatives of quinoline compounds, including (2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate, exhibit significant antimicrobial properties. Studies have shown that similar compounds can inhibit the growth of various bacterial strains and fungi. For instance:

Pathogen	Minimum Inhibitory Concentration (MIC)	Activity Type
Staphylococcus aureus	32 µg/mL	Bactericidal
Escherichia coli	64 µg/mL	Bacteriostatic
Candida albicans	16 µg/mL	Fungicidal

These findings suggest potential therapeutic applications in treating infections caused by resistant pathogens.

Anti-inflammatory Properties

Quinoline derivatives are also being explored for their anti-inflammatory effects. Research has indicated that compounds similar to (2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate can modulate inflammatory pathways, making them candidates for developing new anti-inflammatory drugs.

Catalysis

Cross-Coupling Reactions

The compound plays a pivotal role as a ligand in nickel-catalyzed cross-coupling reactions. Such reactions are essential in synthesizing complex organic molecules. For example, it has been utilized in the arylation of heteroaryl-containing diarylmethanes, demonstrating high yields and selectivity:

Reaction Type	Yield (%)	Conditions
Nickel-Catalyzed Arylation	93%	100 °C for 16 hours

This application highlights its utility in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals.

Material Science

Polymer Chemistry

In material science, (2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate is being studied for its potential use in creating functional polymers. Its sulfonate group enhances solubility and reactivity, making it suitable for incorporation into polymer matrices that require specific thermal or mechanical properties.

Case Study 1: Antimicrobial Efficacy

A clinical study evaluated the antimicrobial efficacy of a related quinoline derivative against resistant bacterial strains. The results indicated a significant reduction in infection rates among patients treated with the compound.

Findings : The study reported a decrease in bacterial load and improved patient outcomes with minimal side effects.

Case Study 2: Catalytic Application

In a laboratory setting, researchers employed (2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate as a ligand in nickel-catalyzed reactions to synthesize complex molecules. The study demonstrated that the compound facilitated reactions under mild conditions with high efficiency.

Findings : The reactions yielded target compounds with excellent purity and yield percentages.